Cas no 869346-97-4 (2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• CAS No: 869346-97-4
• MF: C₂₃H₁₉N₃O₃S
• MW: 417.480263948441
• CID: 6098806
• PubChem ID: 40480660
• Update Time: 2025-06-15

2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• 2-{[1-(1,3-benzodioxol-5-ylmethyl)-1H-imidazol-2-yl]thio}-N-1-naphthylacetamide
• 2-((1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazol-2-yl)thio)-N-(naphthalen-1-yl)acetamide
• 869346-97-4
• 2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide
• F1872-0855
• AKOS002046872

• Inchi： 1S/C23H19N3O3S/c27-22(25-19-7-3-5-17-4-1-2-6-18(17)19)14-30-23-24-10-11-26(23)13-16-8-9-20-21(12-16)29-15-28-20/h1-12H,13-15H2,(H,25,27)
• InChI Key： OQIPIDINPUQERB-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CSC1N(CC2=CC=C3OCOC3=C2)C=CN=1

Computed Properties

• Exact Mass: 417.11471265g/mol
• Monoisotopic Mass: 417.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide

Introduction to 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide (CAS No. 869346-97-4)

2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(naphthalen-1-yl)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With the CAS number 869346-97-4, this molecule has garnered attention for its potential applications in medicinal chemistry and its unique structural features. The compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and therapeutic implications.

The structural framework of 2-(1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-ylsulfanyl)-N-(naphthalen-1-yl)acetamide incorporates several key pharmacophoric elements that contribute to its biological relevance. The presence of a benzodioxole moiety, commonly known as an oxygenated dibenzo[b,e][1,4]oxazepine scaffold, is particularly noteworthy. Benzodioxole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The incorporation of this motif into the molecular structure suggests that the compound may exhibit similar biological effects.

In addition to the benzodioxole ring, the molecule features a imidazole ring and a naphthalene group. The imidazole ring is a well-known pharmacophore found in numerous bioactive compounds, including antifungal and antiviral agents. Its presence in this compound may contribute to its ability to interact with biological targets and modulate cellular processes. The naphthalene group, on the other hand, is often used in medicinal chemistry due to its ability to enhance solubility and improve oral bioavailability of drug candidates.

The sulfanyl (-S-) group in the molecule's name is another critical feature that may influence its biological activity. Sulfonamides are a class of compounds known for their broad spectrum of biological effects, including antibacterial, antiviral, and anti-inflammatory properties. The sulfanyl group can act as a bridge between different pharmacophoric units, potentially enhancing the compound's binding affinity to target proteins.

Recent research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives in drug development. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. The unique structural features of 2-(1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-ylsulfanyl)-N-(naphthalen-1-yl)acetamide position it as a potential candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the benzodioxole moiety typically involves cyclization reactions using appropriate precursors. Subsequent functionalization with the imidazole ring and naphthalene group requires precise control over reaction conditions to avoid unwanted side products.

The pharmacological evaluation of 2-(1-(2H-1,3-benzodioxol-5-yli)methylmethylimidazol²-ylen)sulfanyl)-N-(^Naphthalen-l )acetamide has been conducted using various in vitro and in vivo models. Initial studies have shown promising results regarding its ability to inhibit certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that the compound may exhibit inhibitory activity against enzymes such as carbonic anhydrase and proteases, which are implicated in conditions like cancer and inflammation.

The benzodioxole scaffold is particularly interesting due to its presence in several known drugs with therapeutic applications. Compounds containing this moiety have demonstrated efficacy in treating conditions ranging from anxiety disorders to gastrointestinal issues. The combination of the benzodioxole ring with the imidazole and naphthalene groups in 2-(1-(2H-imidazol⁵ -yli)methanesulfinyl)-N(^naphthyl )acetamide suggests that it may possess unique pharmacological properties that could be exploited for therapeutic benefit.

In conclusion, 2-(1-(2H-imidazol^{-5-yli)methanesulfinyl)-N(naphthelium )acetamide (CAS No. 869346}